2-Hydroxy-4-(trifluoromethyl)benzonitrile
Overview
Description
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C8H4F3NO. Its molecular weight is 187.12 .
Molecular Structure Analysis
The InChI code for “2-Hydroxy-4-(trifluoromethyl)benzonitrile” is 1S/C8H4F3NO/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H .Physical And Chemical Properties Analysis
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a solid at room temperature. Its boiling point is between 118-119 degrees Celsius .Scientific Research Applications
Drug Synthesis
The trifluoromethyl group, which is present in “2-Hydroxy-4-(trifluoromethyl)benzonitrile”, is a common feature in many FDA-approved drugs . This group contributes to the pharmacological activities of these drugs. Therefore, “2-Hydroxy-4-(trifluoromethyl)benzonitrile” can be used as an intermediate in the synthesis of various pharmaceuticals .
Production of Selinexor
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” plays a crucial role in the production of Selinexor, a cancer drug . The compound is hydrolyzed with K2CO3 in the presence of 30% H2O2 to produce 3,5-bis(trifluoromethyl)benzamide, which is a key intermediate in the synthesis of Selinexor .
Organic Syntheses
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” can be used as an intermediate in various organic syntheses . Its unique chemical structure makes it a valuable component in the production of a wide range of organic compounds .
High Voltage Lithium Ion Battery
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is used as a novel electrolyte additive for lithium nickel manganese oxide cathode of high voltage lithium ion battery . It is oxidized preferably to carbonate solvents forming a low-impedance protective film .
Fluvoxamine Synthesis
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a key intermediate in the synthesis of fluvoxamine , a medication used for the treatment of obsessive-compulsive disorder (OCD), anxiety disorders, and major depressive disorder .
Nickel-Catalyzed Arylcyanation Reaction
“2-Hydroxy-4-(trifluoromethyl)benzonitrile” participates in nickel-catalyzed arylcyanation reaction of 4-octyne . This reaction is a valuable tool in organic chemistry for the formation of carbon-carbon bonds .
Safety and Hazards
properties
IUPAC Name |
2-hydroxy-4-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAPVLFUKQAEGSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30608452 |
Source
|
| Record name | 2-Hydroxy-4-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30608452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-4-(trifluoromethyl)benzonitrile | |
CAS RN |
81465-88-5 |
Source
|
| Record name | 2-Hydroxy-4-(trifluoromethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=81465-88-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Hydroxy-4-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30608452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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